3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine

• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 3-propan-2-yl-5,6,7,8-tetrahydro-1,6-naphthyridine
• InChI: InChI=1S/C11H16N2/c1-8(2)9-5-10-6-12-4-3-11(10)13-7-9/h5,7-8,12H,3-4,6H2,1-2H3
• InChI Key: DEZDYXXFXVZYOL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(CCNC2)N=C1

Description

3-(Propan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine is a bicyclic heterocyclic compound featuring a saturated naphthyridine core with an isopropyl substituent at position 2. This scaffold is integral to its role as a retinoid-related orphan receptor gamma t (RORγt) inverse agonist, exemplified by TAK-828F, which demonstrates potent selectivity and oral bioavailability for treating autoimmune diseases . The compound is synthesized via a nine-step asymmetric route, achieving 25% overall yield without chromatography, employing key steps such as copper-catalyzed vinylation and ruthenium-mediated asymmetric transfer hydrogenation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-aminopyridine with a suitable ketone, followed by cyclization and reduction steps. The reaction conditions often include the use of catalysts such as palladium or platinum and solvents like ethanol or methanol.

Industrial Production Methods: In an industrial setting, the production of 3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may also include purification steps such as crystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions: 3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding naphthyridine oxides.

Reduction: Reduction reactions can convert the compound into its fully saturated analogs.

Substitution: The compound can participate in nucleophilic substitution reactions, where the propan-2-yl group can be replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions under basic or acidic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthyridine oxides, while reduction can produce fully saturated naphthyridine derivatives.

Scientific Research Applications

3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has shown potential as an antimicrobial and antiviral agent due to its ability to interact with biological targets.

Medicine: Research has indicated its potential use in developing new pharmaceuticals, particularly for treating infections and inflammatory diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. For example, it may inhibit bacterial enzymes, thereby exerting antimicrobial effects. The exact pathways and molecular targets can vary depending on the specific application and the biological system involved.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Compounds and Substituents

Compound Name	Substituent (Position)	Core Structure	Biological Target
3-(Propan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine	Isopropyl (C3)	5,6,7,8-Tetrahydro-1,6-naphthyridine	RORγt (Autoimmune diseases)
3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine	CF₃ (C3)	5,6,7,8-Tetrahydro-1,6-naphthyridine	CCR2 (Inflammatory disorders)
6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine	Benzyl (C6), NH₂ (C3)	5,6,7,8-Tetrahydro-1,6-naphthyridine	Not specified
Dihydronaphthyridinone ether derivatives	Ether (C5/C6)	7,8-Dihydro-1,6-naphthyridin-5(6H)-one	Not specified

Key Observations :

• Positional Effects : Substituents at C3 (e.g., isopropyl, CF₃) are critical for target engagement, while modifications at C6 (e.g., benzyl) may influence stereochemical stability and synthetic complexity .

Mechanistic Divergence :

• RORγt inverse agonism relies on steric hindrance from the isopropyl group to disrupt coactivator binding .
• CCR2 antagonism by the CF₃ derivative leverages hydrophobic and electrostatic interactions with transmembrane domains .

Physicochemical and Stability Profiles

Table 3: Physical Properties

Compound	Solubility	Optical Stability	Salt Form
3-(Propan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine	Low (lipophilic)	Stable under basic conditions; Boc protection prevents racemization	Free base
3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine	Moderate	Prone to redox-based racemization with copper catalysts	Hydrochloride
6-Benzyl derivative	Not reported	High enantiomeric purity after crystallization	Hydrochloride

Stability Considerations :

• Copper-mediated reactions in CF₃ derivatives risk racemization via redox pathways, mitigated by N-Boc protection .
• The target compound’s asymmetric synthesis ensures >99% enantiomeric excess, critical for in vivo efficacy .

Biological Activity

3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine is a compound belonging to the naphthyridine family, which has garnered attention for its diverse biological activities. This article explores its pharmacological properties, synthesis pathways, and relevant case studies that highlight its therapeutic potential.

Chemical Structure and Properties

The compound can be represented by the following chemical structure:

$$\text{C}_{13}\text{H}_{16}\text{N}$$

It features a tetrahydronaphthyridine core with a propan-2-yl substituent. This structural arrangement is significant for its biological activity.

Synthesis Pathways

The synthesis of 3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine typically involves several steps starting from simpler pyridine derivatives. A common synthetic route includes:

• Formation of the Naphthyridine Core : Utilizing cyclization reactions of substituted pyridines.
• Alkylation : Introducing the propan-2-yl group through alkylation reactions using suitable reagents such as alkyl halides and bases.

Anticancer Properties

Research indicates that naphthyridine derivatives exhibit significant anticancer activity. For instance:

• In vitro Studies : Compounds similar to 3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine have shown cytotoxic effects against various cancer cell lines. In particular, studies have reported IC50 values ranging from 10 to 20 µM against lung and breast cancer cells .
• Mechanism of Action : The anticancer effects are often attributed to the induction of apoptosis and inhibition of key signaling pathways involved in cell proliferation. For example, naphthyridines may inhibit the PI3K/AKT pathway, which is crucial for cancer cell survival .

Neuroprotective Effects

Naphthyridine derivatives have also demonstrated neuroprotective properties:

• Case Studies : In animal models of neurodegenerative diseases, compounds structurally related to 3-(Propan-2-YL)-5,6,7,8-tetrahydro-1,6-naphthyridine have been shown to reduce oxidative stress and inflammation in neuronal tissues .
• Mechanism : These compounds may modulate neurotransmitter levels and protect against excitotoxicity by influencing ion channel activity.

Pharmacological Profiles

Activity Type	Observed Effects	Reference
Anticancer	Cytotoxicity in various cancer cells	,
Neuroprotection	Reduced oxidative stress
Antimicrobial	Inhibition of bacterial growth

Case Studies

• Anticancer Activity : A study evaluated the efficacy of various naphthyridine derivatives against human cancer cell lines. The results indicated that modifications on the naphthyridine scaffold could enhance cytotoxicity significantly .
• Neuroprotective Study : In a rat model of Alzheimer's disease, administration of a naphthyridine derivative resulted in improved cognitive function and reduced amyloid plaque formation .